2-[4-(Methoxycarbonyloxymethyl)-2,6-dimethylphenyl]ethyl Methoxyformate

• Molecular Formula: C15H20O6
• Molecular Weight: 296.31 g/mol
• IUPAC Name: [4-(2-methoxycarbonyloxyethyl)-3,5-dimethylphenyl]methyl methyl carbonate
• InChI: InChI=1S/C15H20O6/c1-10-7-12(9-21-15(17)19-4)8-11(2)13(10)5-6-20-14(16)18-3/h7-8H,5-6,9H2,1-4H3
• InChI Key: OZWLQUHOGQLDIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CCOC(=O)OC)C)COC(=O)OC

Description

2-[4-(Methoxycarbonyloxymethyl)-2,6-dimethylphenyl]ethyl Methoxyformate is an organic compound with a complex structure. It is used in various chemical reactions and has applications in multiple scientific fields. This compound is characterized by its unique functional groups, which contribute to its reactivity and versatility in synthesis.

Preparation Methods

The synthesis of 2-[4-(Methoxycarbonyloxymethyl)-2,6-dimethylphenyl]ethyl Methoxyformate can be achieved through multicomponent condensation reactions. One approach involves the reaction of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one with 4-methoxyphenylglyoxal and Meldrum’s acid . This method proceeds in two steps: the initial interaction of starting materials in acetonitrile (MeCN) and the final formation of the target compound in acidic media . Industrial production methods may involve similar multicomponent reactions, optimized for large-scale synthesis.

Chemical Reactions Analysis

2-[4-(Methoxycarbonyloxymethyl)-2,6-dimethylphenyl]ethyl Methoxyformate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) to form carboxylic acids.

Reduction: Reduction reactions can be performed using common reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can occur, where functional groups are replaced by nucleophiles under specific conditions.

Common reagents and conditions used in these reactions include oxidizing agents like KMnO4, reducing agents like LiAlH4, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[4-(Methoxycarbonyloxymethyl)-2,6-dimethylphenyl]ethyl Methoxyformate has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through multicomponent reactions.

Biology: The compound’s reactivity makes it useful in the synthesis of biologically active molecules.

Medicine: It can be employed in the development of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[4-(Methoxycarbonyloxymethyl)-2,6-dimethylphenyl]ethyl Methoxyformate involves its interaction with molecular targets through its functional groups. The pathways involved depend on the specific application and the nature of the target molecules. For example, in oxidation reactions, the compound’s methoxyformate group may be oxidized to form carboxylic acids .

Comparison with Similar Compounds

2-[4-(Methoxycarbonyloxymethyl)-2,6-dimethylphenyl]ethyl Methoxyformate can be compared with similar compounds such as:

2,4,6-Trimethylbenzaldehyde:

N-(2,4-Dimethylphenyl)formamide: This compound is used as an intermediate in chemical synthesis and shares some structural similarities with this compound.

The uniqueness of this compound lies in its specific functional groups, which provide distinct reactivity and versatility in various chemical reactions.